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Compound of Interest

Compound Name: 2,3,4,6-Tetrachloroanisole

Cat. No.: B186961 Get Quote

Essential Safety and Handling Guide for 2,3,4,6-
Tetrachloroanisole
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2,3,4,6-Tetrachloroanisole
(TeCA). Adherence to these procedures is essential for ensuring laboratory safety and

minimizing exposure risk. TeCA is a chlorinated aromatic ether utilized in food science and

environmental research as an analytical standard for identifying off-flavors, such as "cork taint"

in wine.[1][2][3]

Hazard Identification
2,3,4,6-Tetrachloroanisole is a chemical that requires careful handling due to its potential

hazards. According to safety data, it may cause skin irritation, serious eye irritation, and

respiratory irritation.[1][4]

GHS Precautionary Statements:

Prevention: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[4] Use only outdoors or

in a well-ventilated area.[4] Wear protective gloves, protective clothing, eye protection, and

face protection.[4]

Response: Detailed first aid measures are necessary in case of exposure.[4] If skin irritation

occurs, seek medical help.[4] If in eyes, rinse cautiously with water for several minutes and
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remove contact lenses if present.[4] If inhaled, move the person to fresh air.[4]

Storage: Store in a well-ventilated place with the container tightly closed and locked up.[4]

Disposal: Dispose of contents and container at an approved waste disposal facility in

accordance with local, regional, and national regulations.[4]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to prevent contact and inhalation. The following

equipment must be worn when handling 2,3,4,6-Tetrachloroanisole:

Hand Protection: Handle with chemical-impermeable gloves that have been inspected prior

to use.[4] The selected gloves must satisfy the specifications of EU Directive 89/686/EEC

and the standard EN 374 derived from it.[4]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to

EN 166 (EU) or NIOSH (US).[4] A face shield may also be necessary.

Skin and Body Protection: Wear fire/flame resistant and impervious clothing.[4] A lab coat or

coveralls should be worn to prevent skin contact.

Respiratory Protection: If working in an area with inadequate ventilation or where

dusts/aerosols may form, wear NIOSH/MSHA approved respiratory protection.[5]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

Operational Plan: Step-by-Step Handling Procedure
Preparation:

Ensure a well-ventilated workspace, such as a chemical fume hood.[4]

Assemble all necessary materials, including the chemical, glassware, and non-sparking

tools.[4]

Inspect all required PPE for integrity and don it correctly.
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Locate the nearest emergency exits, safety shower, and eyewash station.[4]

Handling and Use:

Handle the substance in a well-ventilated place to avoid the formation of dust and

aerosols.[4]

Avoid all contact with skin and eyes.[4]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[4]

Keep the container tightly closed when not in use.[4]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and plenty of water after

handling.[4]

Decontaminate the work area.

Carefully remove and properly store or dispose of PPE. Contaminated clothing should be

taken off immediately and washed before reuse.[4]

Disposal Plan
Waste Collection:

Collect waste material in its original container or a suitable, labeled, and sealed container.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.

Storage Pending Disposal:

Store waste containers in a designated, cool, dry, and well-ventilated area, away from

incompatible materials.[4]

Final Disposal:
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Dispose of the waste at an appropriate and approved treatment and disposal facility.[4]

All disposal practices must be in accordance with applicable federal, state, and local laws

and regulations.[4][5]

Quantitative Data Summary
The following table summarizes key quantitative information for 2,3,4,6-Tetrachloroanisole.

Property Value Reference

Chemical Formula C₇H₄Cl₄O [4]

Molecular Weight 245.92 g/mol [4]

CAS Number 938-22-7 [4]

Appearance Solid N/A

Flash Point 114.8 °C [4]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of accidental exposure.

If Inhaled: Move the person to fresh air. If breathing is difficult, administer oxygen. If the

person is not breathing, provide artificial respiration and seek immediate medical attention.[4]

In Case of Skin Contact: Immediately remove contaminated clothing. Wash the affected area

thoroughly with soap and plenty of water. Consult a doctor if irritation occurs.[4]

In Case of Eye Contact: Rinse cautiously and thoroughly with pure water for at least 15

minutes.[4] Remove contact lenses if present and easy to do so.[4] Continue rinsing and

consult a doctor.[4]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse the mouth with water and call a doctor or Poison Control Center immediately.

[4]
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4. Waste Disposal
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Caption: Workflow for the safe handling and disposal of 2,3,4,6-Tetrachloroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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